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Compound of Interest

Compound Name: Tris(3-aminopropyl)amine

Cat. No.: B1583958 Get Quote

In-Depth Technical Guide: 3,3',3''-
Nitrilotris(propylamine)
For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 3,3',3''-Nitrilotris(propylamine), a

key building block in the synthesis of poly(propylene imine) (PPI) dendrimers. The document

details its chemical and physical properties, provides a step-by-step synthesis protocol for PPI

dendrimers, and explores their applications in drug and gene delivery. Safety and handling

information is also included. A central focus of this guide is the structured presentation of

quantitative data and a detailed experimental workflow for dendrimer synthesis and its

subsequent application in drug delivery, visualized using the DOT language.

Core Compound Properties: 3,3',3''-
Nitrilotris(propylamine)
3,3',3''-Nitrilotris(propylamine), also known as Tris(3-aminopropyl)amine, is a tetraamine

featuring a central tertiary nitrogen atom and three primary amine termini. This symmetrical,

branched structure makes it an ideal core molecule for the divergent synthesis of dendrimers.
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Property Value

CAS Number 4963-47-7[1][2]

Molecular Formula C₉H₂₄N₄

Molecular Weight 188.31 g/mol [1]

Appearance Colorless to light yellow clear liquid[2]

Purity >97.0% (Typical)[2]

Synthesis of Poly(propylene imine) (PPI)
Dendrimers
The synthesis of PPI dendrimers from 3,3',3''-Nitrilotris(propylamine) is a well-established

divergent process. This method involves a repetitive two-step reaction sequence for each

generation of the dendrimer: a Michael addition of acrylonitrile to the primary amine groups,

followed by the reduction of the terminal nitrile groups to primary amines.

Experimental Protocol: Divergent Synthesis of PPI
Dendrimers
Materials:

3,3',3''-Nitrilotris(propylamine) (Generation 0 core)

Acrylonitrile

Deionized water

Methanol

Raney-Nickel (catalyst) or Lithium aluminum hydride (LiAlH₄)

Hydrogen gas (if using Raney-Nickel)

Ethoxyethane (diethyl ether) (if using LiAlH₄)
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Dilute acid (for workup with LiAlH₄)

Appropriate reaction vessels and purification apparatus

Step 1: Michael Addition of Acrylonitrile (Generation 0 to Generation 0.5)

In a suitable reaction vessel, dissolve 3,3',3''-Nitrilotris(propylamine) in deionized water.

Slowly add a molar excess of acrylonitrile to the solution. An exothermic reaction will occur,

indicating the initiation of the Michael addition.

Allow the reaction to proceed, typically with stirring, for several hours to ensure complete

addition of acrylonitrile to all primary amine groups.

The resulting product is the nitrile-terminated half-generation dendrimer (G0.5).

Step 2: Reduction of Nitrile Groups to Primary Amines (Generation 0.5 to Generation 1.0)

Method A: Catalytic Hydrogenation with Raney-Nickel

Transfer the aqueous solution of the G0.5 dendrimer to a high-pressure reactor.

Add Raney-Nickel catalyst to the solution.

Pressurize the reactor with hydrogen gas and heat to the specified temperature (e.g., 70°C)

with stirring.

Maintain the reaction under pressure for a set duration to ensure complete reduction of the

nitrile groups.

After cooling and depressurizing, the catalyst is removed by filtration.

The solvent is removed under reduced pressure to yield the amine-terminated first-

generation (G1.0) PPI dendrimer.

Method B: Reduction with Lithium Aluminum Hydride (LiAlH₄)
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In a separate flask under an inert atmosphere, prepare a suspension of LiAlH₄ in anhydrous

ethoxyethane.

Slowly add a solution of the G0.5 dendrimer in ethoxyethane to the LiAlH₄ suspension.

After the addition is complete, the reaction mixture is typically stirred for several hours.

The reaction is carefully quenched, and the product is worked up with a dilute acid to yield

the G1.0 PPI dendrimer.

Step 3: Synthesis of Higher Generations

To obtain higher generation dendrimers (G2.0, G3.0, etc.), repeat the two-step sequence of

Michael addition and nitrile reduction, starting with the amine-terminated dendrimer from the

previous generation. The molar equivalents of acrylonitrile will need to be adjusted for each

subsequent Michael addition step to account for the increased number of primary amine

groups.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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